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This document provides detailed application notes and protocols for determining and utilizing

the optimal concentration of flg22, a well-characterized microbe-associated molecular pattern
(MAMP), for inducing defense responses in tomato (Solanum lycopersicum) cell cultures and
tissues. These guidelines are intended to assist researchers in the fields of plant biology,
pathology, and drug discovery in designing and executing robust and reproducible experiments.

The flagellin-derived peptide flg22 is recognized by the tomato FLAGELLIN-SENSING 2 (FLS2)
receptor, initiating a cascade of downstream signaling events that constitute pattern-triggered
immunity (PTI).[1][2] Key PTI responses include the production of reactive oxygen species
(ROS), activation of mitogen-activated protein kinase (MAPK) cascades, and transcriptional
reprogramming leading to the expression of defense-related genes.[1][2] The optimal flg22
concentration can vary depending on the specific tomato variety, tissue type, and the particular
downstream response being measured.
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Data Presentation: flg22 Concentration and
Observed Responses in Tomato

The following tables summarize quantitative data from various studies on the effects of different
flg22 concentrations on tomato. This information can serve as a guide for selecting a starting
concentration range for your specific experimental setup.

Table 1: flg22 Concentration and Reactive Oxygen Species (ROS) Burst

flg22 . Key
. Plant Material Assay Type . Reference
Concentration Observations
Induced a
_ significant ROS
) Luminol-based ) ]
100 nM Leaf discs burst in various [31[4]
ROS assay
tomato
accessions.
) Luminol-based Elicited a strong
1uM Leaf discs [5]
ROS assay ROS burst.
Commonly
] Luminol-based reported range
10nM -1 uM Leaf discs ) ) [6]
ROS assay for inducing ROS

burst in literature.

Elicited a
stronger ROS

burst compared

Luminol-based to higher
100 nM Roots ] ) [5]
ROS assay concentrations in
some

developmental

zones.

Table 2: flg22 Concentration and Gene Expression
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flg22 ] Genes of Key
. Plant Material . Reference
Concentration Interest Observations
Induced reporter
gene expression,
1uM Seedlings pFRK1::GUS although lower [7]
than some other
treatments.
Required for
] rapid expression
o Various defense )
1uM Plants (in light) of approximately [8]
genes
30% of flg22-
induced genes.
N Induced gene
Not specified Leaves FIs3 ] [2]
expression.
Table 3: flg22 Concentration and Seedling Growth Inhibition
flg22 . Assay Key
. Plant Material ] . Reference
Concentration Duration Observations
Used to assess
functional FLS2
2.5 uM Seedlings Not specified constructs in a [9]
growth inhibition
assay.
A common assay
Not specified Seedlings 8-12 days to measure PTI [71[10]

responses.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathway and a general experimental

workflow.
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Caption: flg22 signaling pathway in tomato cells.
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Start: Prepare Tomato
Cell Culture/Tissue

Prepare flg22 Stock Solution
(e.g., 1 mM in sterile water)

l

Design Dose-Response Experiment
(e.g., 10 nM, 100 nM, 1 uM, 5 pM, 10 pM)

l

Treat Cells/Tissues with
different flg22 concentrations

l

Incubate for a Defined Period
(e.g., 30 min for ROS, 6h for gene expression)

.

Measure Desired Response
(ROS Burst, Gene Expression, etc.)

l

Analyze Data and Plot
Dose-Response Curve

l

Determine Optimal Concentration
(e.g., EC50 or concentration for maximal response)

Proceed with Optimized
Concentration for Further Experiments

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15567050?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348740/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8348740/
https://academic.oup.com/plphys/article/183/4/1825/6118505
https://www.researchgate.net/figure/Production-of-reactive-oxygen-species-ROS-in-response-to-flagellin-derived-peptides-in_fig4_331691190
https://www.biorxiv.org/content/10.1101/2024.11.04.621969v1.full
https://www.researchgate.net/figure/Induced-oxidative-burst-in-tomato-leaves-after-treatment-with-the-Flg22-purple-and_fig1_354744469
https://apsjournals.apsnet.org/doi/pdf/10.1094/MPMI-11-17-0279-TA
https://www.researchgate.net/figure/Elicitor-induced-seedling-growth-inhibition-assay-in-Arabidopsis-A-Sow-seedlings-on-MS_fig2_333248255
https://www.researchgate.net/figure/qRT-PCR-analysis-of-flg22-induced-gene-expression-in-the-dark-and-light-and-in-the_fig3_267743748
https://academic.oup.com/plcell/article/24/3/1096/6097242
https://www.researchgate.net/figure/Expression-of-FLS2-in-Tomato-Cells_fig4_7393101
https://www.benchchem.com/product/b15567050/docs#optimal-flg22-concentration-for-tomato-cell-culture-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b15567050/docs#optimal-flg22-concentration-for-tomato-cell-culture-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b15567050/docs#optimal-flg22-concentration-for-tomato-cell-culture-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b15567050/docs#optimal-flg22-concentration-for-tomato-cell-culture-experiments-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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